Cas no 1805299-88-0 (2-Bromo-4-(difluoromethyl)-5-fluoropyridine)

2-Bromo-4-(difluoromethyl)-5-fluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 2-position and difluoromethyl and fluoro groups at the 4- and 5-positions, respectively—enhance its reactivity as a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The difluoromethyl group imparts unique electronic and steric properties, while the bromo and fluoro substituents facilitate selective transformations. This compound is particularly valuable in the development of bioactive molecules, offering precise control over molecular architecture. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.

2-Bromo-4-(difluoromethyl)-5-fluoropyridine structure

1805299-88-0 structure

Product Name:2-Bromo-4-(difluoromethyl)-5-fluoropyridine

CAS No:1805299-88-0

MF:C₆H₃BrF₃N

MW:225.993931055069

MDL:MFCD25477691

CID:4618512

PubChem ID:118420128

Update Time:2025-11-02

2-Bromo-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(difluoromethyl)-5-fluoropyridine
- CS-0378283
- 2-bromo-4-(difluoromethyl)-5-fluoro-pyridine
- SCHEMBL17143638
- TQU0467
- 1805299-88-0
- VGYQVXAANOYVQY-UHFFFAOYSA-N
- Pyridine, 2-bromo-4-(difluoromethyl)-5-fluoro-
- SY301173
- EN300-6511075
- MFCD25477691
- MDL： MFCD25477691
- Inchi： 1S/C6H3BrF3N/c7-5-1-3(6(9)10)4(8)2-11-5/h1-2,6H
- InChI Key： VGYQVXAANOYVQY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CN=1)F)C(F)F

Computed Properties

Exact Mass: 224.94010g/mol
Monoisotopic Mass: 224.94010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12.9Å²

2-Bromo-4-(difluoromethyl)-5-fluoropyridine Pricemore >>

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Alichem	A023023006-250mg	2-Bromo-4-(difluoromethyl)-5-fluoropyridine	1805299-88-0	97%	250mg	$680.00	2022-04-01
Alichem	A023023006-500mg	2-Bromo-4-(difluoromethyl)-5-fluoropyridine	1805299-88-0	97%	500mg	$931.00	2022-04-01
Alichem	A023023006-1g	2-Bromo-4-(difluoromethyl)-5-fluoropyridine	1805299-88-0	97%	1g	$1,696.80	2022-04-01
abcr	AB542849-250 mg	2-Bromo-4-(difluoromethyl)-5-fluoropyridine; .	1805299-88-0		250MG	€392.50	2022-07-28
abcr	AB542849-1 g	2-Bromo-4-(difluoromethyl)-5-fluoropyridine; .	1805299-88-0		1g	€764.50	2022-07-28
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